Cas no 741698-78-2 (propyl(thiophen-3-yl)methylamine)

• Product Name: propyl(thiophen-3-yl)methylamine
• CAS No: 741698-78-2
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 880470
• PubChem ID: 4723846
• Update Time: 2025-04-19

propyl(thiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(Thiophen-3-ylmethyl)propan-1-amine
• N-(3-thienylmethyl)-1-propanamine(SALTDATA: HCl)
• AC1NGGUJ
• AG-G-94577
• CTK5D9449
• MolPort-000-866-090
• N-(3-THIENYLMETHYL)-1-PROPANAMINE
• STK511433
• propyl(thiophen-3-yl)methylamine
• propyl[(thiophen-3-yl)methyl]amine
• AKOS000171136
• AB01261672-03
• N-(3-Thienylmethyl)-1-propanamine x1hcl
• F2189-0612
• 741698-78-2
• DTXSID00406043
• CS-0368022
• NCGC00327594-01

• MDL： MFCD07411602
• Inchi： 1S/C8H13NS/c1-2-4-9-6-8-3-5-10-7-8/h3,5,7,9H,2,4,6H2,1H3
• InChI Key： MZIXPNLTNGCJTB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNCCC

Computed Properties

• Exact Mass: 155.07700
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 40.27000
• LogP: 2.63860